4-(Hydroxyimino)-1-phenylcyclohexanecarboxylic acid

• CAS No.: 5441-44-1
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: 4-hydroxyimino-1-phenylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C13H15NO3/c15-12(16)13(10-4-2-1-3-5-10)8-6-11(14-17)7-9-13/h1-5,17H,6-9H2,(H,15,16)
• InChI Key: DZVGSXYKDOUSPX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1=NO)(C2=CC=CC=C2)C(=O)O

Description

4-(Hydroxyimino)-1-phenylcyclohexanecarboxylic acid (CAS 5441-44-1) is a high-purity chemical compound supplied for research and development purposes. This compound, with the molecular formula C 13 H 15 NO 3 and a molecular weight of 233.26 g/mol, features a unique structure comprising a cyclohexane ring substituted with a phenyl group, a carboxylic acid moiety, and a hydroxyimino group, making it a valuable intermediate in organic synthesis and medicinal chemistry research . The presence of both a carboxylic acid and an oxime functional group provides two distinct reactive sites, offering researchers versatility for further chemical modifications, such as the formation of amides, esters, or other heterocyclic systems . Its specific research applications are derived from its structural characteristics, which are shared with compounds investigated for various biological activities. The structural motif of a substituted cyclohexane with an aromatic ring is common in compounds studied for their potential interaction with enzymes and receptors, indicating its value in early-stage drug discovery and as a key building block for the synthesis of more complex molecules . This product is intended For Research Use Only (RUO) and is not intended for diagnostic or therapeutic uses, or for human consumption.

Biological Activity

4-(Hydroxyimino)-1-phenylcyclohexanecarboxylic acid is a compound that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological properties, mechanisms of action, and therapeutic implications.

Chemical Structure and Properties

The compound is characterized by a cyclohexane ring substituted with a hydroxylamine group and a phenyl group. Its molecular formula is $C_{13}H_{15}N_{1}O_{3}$.

Biological Activity Overview

Research indicates that 4-(hydroxyimino)-1-phenylcyclohexanecarboxylic acid exhibits several biological activities, including:

• Antioxidant Activity : The compound has been shown to scavenge free radicals, which can mitigate oxidative stress in cells.
• Anti-inflammatory Effects : It may inhibit pro-inflammatory cytokines, contributing to reduced inflammation.
• Enzyme Inhibition : Preliminary studies suggest it may act as an inhibitor of xanthine oxidoreductase (XOR), an enzyme involved in purine metabolism.

The mechanisms through which this compound exerts its effects are still under investigation. However, several hypotheses have been proposed based on related compounds:

• Xanthine Oxidoreductase Inhibition : Similar compounds have demonstrated potent XOR inhibition, leading to decreased uric acid levels and potential therapeutic effects in gout and hyperuricemia.
• Modulation of Signaling Pathways : The compound may influence various signaling pathways through its interaction with specific receptors, particularly in inflammatory responses.

Study 1: Enzyme Inhibition

A study evaluated the inhibitory potency of various derivatives of cyclohexanecarboxylic acids against XOR. Results indicated that certain derivatives exhibited nanomolar inhibitory activity, suggesting that modifications to the structure can enhance biological activity .

Compound	IC50 (nM)	Effect
4-(Hydroxyimino)-1-phenylcyclohexanecarboxylic acid	TBD	TBD
Febuxostat	7.0	Standard

Study 2: Antioxidant Activity

Another study investigated the antioxidant properties of hydroxyimino compounds. The results showed significant free radical scavenging activity, indicating potential protective effects against oxidative damage .

Compound	DPPH Scavenging Activity (%)	IC50 (µg/mL)
4-(Hydroxyimino)-1-phenylcyclohexanecarboxylic acid	TBD	TBD
Ascorbic Acid	95	30

Study 3: Anti-inflammatory Effects

Research on related compounds has suggested that the hydroxylamine moiety may play a crucial role in modulating inflammatory responses by inhibiting cytokine production in macrophages .

Comparison with Similar Compounds

1-Phenylcyclohexanecarboxylic Acid

Key Differences :

• Functional Groups: Lacks the hydroxyimino group at the 4-position.
• Reactivity : The absence of the oxime group reduces its ability to participate in condensation reactions or metal chelation.
• Applications : Used as a synthetic intermediate in pharmaceuticals and agrochemicals ().

Source :

(Methoxyimino)acetate Derivatives (e.g., 490-M18, 490-M56)

Key Differences :

• Core Structure : These compounds () have an acetate backbone instead of a cyclohexanecarboxylic acid.
• Substituents: Methoxyimino vs. hydroxyimino groups, affecting solubility and electronic properties.
• Biological Activity: Derivatives like 490-M56 exhibit antimicrobial properties, suggesting the hydroxyimino group may enhance bioactivity.

Source :

Hydroxyimino-Containing Pharmaceuticals (e.g., 6d, 6e)

Key Similarities :

• Functional Groups: Compounds 6d and 6e () contain hydroxyimino groups linked to piperazine and coumarin moieties.
• Applications: Used in antimicrobial or anticancer agents, highlighting the pharmacological relevance of the hydroxyimino group.

Source :

4-Hydroxycyclohexane-1-carboxylic Acid

Key Differences :

• Substituent: Hydroxyl vs. hydroxyimino group at the 4-position.
• Reactivity : The hydroxyl group is less reactive in condensation but may participate in esterification.
• Occurrence : A rare urinary organic acid ().

Source :

Ethyl 4-(Hydroxyimino)-1-phenylcyclohexanecarboxylate

Key Differences :

• Ester vs. Acid : The ethyl ester () is more lipophilic, favoring organic-phase reactions.
• Applications : Used as a precursor in carbodiimide-mediated syntheses, whereas the acid form may be utilized in aqueous reactions or salt formation.

Source :

Preparation Methods

Preparation Methods of 4-(Hydroxyimino)-1-phenylcyclohexanecarboxylic Acid

General Synthetic Strategy

The synthesis of 4-(Hydroxyimino)-1-phenylcyclohexanecarboxylic acid generally follows a multi-step process involving:

• Construction of the cyclohexanecarboxylic acid core with a phenyl substituent at the 1-position.
• Introduction of the hydroxyimino (-C=NOH) group at the 4-position.

This typically requires selective functional group transformations and protection/deprotection strategies to achieve regioselectivity and yield optimization.

Key Synthetic Steps

Starting Materials

• 1-phenylcyclohexanecarboxylic acid or its derivatives serve as the core scaffold.
• Hydroxylamine derivatives or hydroxylamine hydrochloride are used as reagents to introduce the hydroxyimino group.

Introduction of the Hydroxyimino Group

The hydroxyimino group is commonly introduced by the reaction of a ketone or aldehyde intermediate with hydroxylamine. For 4-(Hydroxyimino)-1-phenylcyclohexanecarboxylic acid, the 4-position is oxidized or otherwise transformed into a ketone, which then undergoes oximation.

• Oximation Reaction: The ketone at the 4-position reacts with hydroxylamine hydrochloride in the presence of a base (e.g., pyridine or sodium acetate) to form the oxime (hydroxyimino derivative).

Reaction Conditions and Optimization

• Solvents: Common solvents include ethanol, methanol, or aqueous mixtures to facilitate oxime formation.
• Temperature: Mild heating (typically 40–80 °C) is often employed to drive the oximation reaction.
• pH Control: Slightly basic conditions favor the reaction; buffers or bases such as sodium acetate are commonly used.
• Purification: Crystallization or chromatographic techniques are applied to isolate the pure hydroxyimino compound.

Analytical Characterization

The product is characterized by:

• Nuclear Magnetic Resonance (NMR): To confirm the presence of the hydroxyimino group and the phenyl substitution pattern.
• Mass Spectrometry (MS): To verify molecular weight.
• Infrared Spectroscopy (IR): To detect characteristic oxime (N–O–H) stretching vibrations.
• X-ray Crystallography: When available, to confirm the molecular structure and stereochemistry.

Data Table: Typical Reaction Parameters for Oximation Step

Parameter	Typical Value/Range	Notes
Starting material	4-keto-1-phenylcyclohexanecarboxylic acid	Purity >95% preferred
Hydroxylamine source	Hydroxylamine hydrochloride	Stoichiometric or slight excess
Base	Sodium acetate or pyridine	Catalytic to slight excess
Solvent	Ethanol or methanol/water mixture	Facilitates solubility and reaction
Temperature	40–80 °C	Controlled to avoid side reactions
Reaction time	2–6 hours	Monitored by TLC or HPLC
Yield	60–85%	Depends on purity and reaction control

Q & A

Q. How does the compound’s solubility profile affect its applicability in in vivo models?

• Methodological Answer : Determine solubility in PBS, DMSO, and lipid-based vehicles using nephelometry or UV-vis spectroscopy. For low aqueous solubility (<1 mg/mL), formulate as nanoparticles (e.g., via antisolvent precipitation) or complex with cyclodextrins. Pharmacokinetic studies in rodents should compare oral vs. intravenous administration to assess bioavailability .